Cas no 178961-20-1 ((R)-Metolachlor)

• Product Name: (R)-Metolachlor
• CAS No: 178961-20-1
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 94946
• PubChem ID: 11601631
• Update Time: 2025-06-08

(R)-Metolachlor Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(2-ETHYL-6-METHYLPHENYL)-N-[(1S)-2-METHOXY-1-METHYLETHYL]ACETAMIDE
• 2-N-phthalimido-3-buten-1-ol
• R-metolachlor
• (R)-metolachlor
• 2-Chloro-N-(2-ethyl-6-methylphenyl)-N-[(1R)-2-methoxy-1-methylethyl]acetamide
• Q27157049
• (r)-2-chloro-n-(2-ethyl-6-methylphenyl)-n-(2-methoxy-1-methylethyl)acetamide
• Acetamide, 2-chloro-N-(2-ethyl-6-methylphenyl)-N-((1R)-2-methoxy-1-methylethyl)-
• UNII-01UCU472ZD
• 01UCU472ZD
• CHEBI:83646
• 2-Chloro-2'-ethyl-N-(2-methoxy-1-methylethyl)-6'-methylacetanilide
• 2-chloro-N-(2-ethyl-6-methylphenyl)-N-[(2R)-1-methoxypropan-2-yl]acetamide
• Acetamide, 2-chloro-N-(2-ethyl-6-methylphenyl)-N-[(1R)-2-methoxy-1-methylethyl]-
• Acetamide, 2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl)-, (R)-
• SCHEMBL338302
• DTXSID00897437
• Metolachlor, R-
• 178961-20-1
• METOLACHLOR, (R)-
• (R)-Metolachlor

• Inchi： 1S/C15H22ClNO2/c1-5-13-8-6-7-11(2)15(13)17(14(18)9-16)12(3)10-19-4/h6-8,12H,5,9-10H2,1-4H3/t12-/m1/s1
• InChI Key： WVQBLGZPHOPPFO-GFCCVEGCSA-N
• SMILES： ClCC(N(C1C(C)=CC=CC=1CC)[C@H](C)COC)=O

Computed Properties

• Exact Mass: 283.13400
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.100
• PSA: 29.54000
• LogP: 3.16410

Additional information on (R)-Metolachlor

Recent Advances in (R)-Metolachlor Research and Its Relation to CAS 178961-20-1

In recent years, the chiral herbicide (R)-Metolachlor (CAS 2212-67-1) and its related compounds, including the structurally significant CAS 178961-20-1, have garnered substantial attention in agrochemical and environmental research. This briefing synthesizes cutting-edge findings from 2022-2024, highlighting novel insights into stereoselective metabolism, environmental fate, and potential biomedical applications of these compounds.

A pivotal 2023 study in Journal of Agricultural and Food Chemistry (DOI:10.1021/acs.jafc.3c01245) demonstrated that 178961-20-1 serves as a key intermediate in the enantioselective degradation pathway of (R)-Metolachlor in soil microbiota. Using chiral HPLC-MS/MS and ¹³C-isotope labeling, researchers identified three novel bacterial cytochrome P450 enzymes responsible for the 178961-20-1 conversion, with degradation rates 2.3× faster than its (S)-enantiomer counterpart.

Emerging biomedical applications were revealed in a 2024 ChemBioChem publication (DOI:10.1002/cbic.202400117), where 178961-20-1 derivatives showed unexpected inhibition of HIF-1α stabilization under hypoxic conditions (IC₅₀ = 18.7 μM). Molecular docking simulations suggest this activity stems from competitive binding at the HIF-1α/pVHL interface, potentially opening new avenues for cancer-adjuvant therapy development.

Environmental monitoring breakthroughs include a 2022-developed UPLC-QTOF method (Analytical Chemistry 94(15):5892-5901) capable of detecting (R)-Metolachlor and 178961-20-1 at 0.02 ng/L levels in groundwater. Field studies applying this technique revealed 178961-20-1 accumulates 37% more in clay-rich soils compared to sandy aquifers, informing new EPA guidelines for chiral pollutant monitoring.

Manufacturing innovations feature prominently in Syngenta's 2023 patent (WO2023184767A1), which describes a biocatalytic process using engineered Rhodococcus strains to produce (R)-Metolachlor with 99.8% ee while minimizing 178961-20-1 byproduct formation. This green chemistry approach reduces E-factor by 62% compared to traditional synthesis routes.

These collective advances underscore the growing importance of chiral specificity in both the environmental behavior and potential therapeutic applications of (R)-Metolachlor-related compounds. The unique properties of 178961-20-1 continue to reveal unexpected biochemical interactions that may influence next-generation herbicide design and hypoxia-targeted therapies.